Cas no 71058-35-0 (4-(2,6-Dimethylphenyl)-3-thiosemicarbazide)
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide is a specialized organic compound featuring a thiosemicarbazide functional group attached to a 2,6-dimethylphenyl moiety. This structure imparts unique reactivity, making it valuable in coordination chemistry and as a precursor for heterocyclic synthesis. Its well-defined aromatic substitution pattern enhances stability while allowing selective modifications. The compound is particularly useful in the development of metal chelators, pharmaceutical intermediates, and agrochemical derivatives. Its crystalline nature ensures high purity, facilitating precise applications in research and industrial processes. The presence of both sulfur and nitrogen donor sites enables versatile binding properties, making it a useful ligand in catalytic and material science applications.
71058-35-0 structure
Product Name:4-(2,6-Dimethylphenyl)-3-thiosemicarbazide
CAS No:71058-35-0
MF:C9H13N3S
MW:195.284620046616
MDL:MFCD00041281
CID:826646
PubChem ID:736213
Update Time:2025-10-29
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dimethylphenylthiosemicarbazide
- 4-(2,6-Dimethylphenyl)-3-thiosemicarbazide
- UPCMLD0ENAT0506-3550:001
- WCA05835
- n-(2,6-dimethylphenyl)hydrazinecarbothioamide
- MFCD00041281
- AKOS001032670
- YEOAXWBYZFHOIZ-UHFFFAOYSA-N
- 71058-35-0
- FT-0610706
- FT-0610708
- EN300-03738
- SB85985
- Z56812776
- DTXSID90352964
- 3-amino-1-(2,6-dimethylphenyl)thiourea
- SCHEMBL10488677
- 1-amino-3-(2,6-dimethylphenyl)thiourea
- DB-055484
-
- MDL： MFCD00041281
- Inchi： 1S/C9H13N3S/c1-6-4-3-5-7(2)8(6)11-9(13)12-10/h3-5H,10H2,1-2H3,(H2,11,12,13)
- InChI Key： YEOAXWBYZFHOIZ-UHFFFAOYSA-N
- SMILES： S=C(NN)NC1C(C)=CC=CC=1C
- BRN： 6768435
Computed Properties
- Exact Mass: 195.08300
- Monoisotopic Mass: 195.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Color/Form: White solid
- Melting Point: 225°C (dec.)
- PSA: 82.17000
- LogP: 2.62770
- Solubility: Insoluble in water.
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Security Information
- Hazardous Material transportation number：2811
- Hazard Category Code： 25
- Safety Instruction： S22-S36/37-S45
- HazardClass：6.1
- PackingGroup：II
- Storage Condition：Sealed in dry,2-8°C
- Packing Group：II
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R25
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018637-10g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide |
71058-35-0 | 10g |
￡101.00 | 2022-03-01 | ||
| Fluorochem | 018637-50g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide |
71058-35-0 | 50g |
￡394.00 | 2022-03-01 | ||
| TRC | D948578-500mg |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide |
71058-35-0 | 500mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D948578-1g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide |
71058-35-0 | 1g |
$ 65.00 | 2022-06-05 | ||
| TRC | D948578-5g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide |
71058-35-0 | 5g |
$ 210.00 | 2022-06-05 | ||
| abcr | AB150648-10 g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide; 97% |
71058-35-0 | 10 g |
€206.30 | 2023-07-20 | ||
| abcr | AB150648-50 g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide; 97% |
71058-35-0 | 50 g |
€650.00 | 2023-07-20 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12227-1g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide, 97% |
71058-35-0 | 97% | 1g |
￥475.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12227-5g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide, 97% |
71058-35-0 | 97% | 5g |
￥1700.00 | 2023-02-25 | |
| abcr | AB150648-10g |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide, 97%; . |
71058-35-0 | 97% | 10g |
€206.30 | 2025-04-16 |
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:71058-35-0)4-(2,6-Dimethylphenyl)-3-thiosemicarbazide
Order Number:A1206710
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):175.0
Email:sales@amadischem.com
4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71058-35-0)4-(2,6-Dimethylphenyl)-3-thiosemicarbazide
Purity:99%
Quantity:5g
Price ($):175.0